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Introduction

Necrocide-1 is a potent and selective agonist of the Transient Receptor Potential Melastatin 4
(TRPM4) channel, a calcium-activated non-selective cation channel.[1] Activation of TRPM4 by
Necrocide-1 triggers a significant influx of sodium ions (Na*), leading to a form of regulated
necrotic cell death termed "Necrosis by Sodium Overload" (NECSO).[1][2][3] This distinct cell
death pathway is characterized by rapid membrane depolarization, cellular edema, and
subsequent immunogenic cell death, and it operates independently of other known regulated
necrosis pathways such as necroptosis, pyroptosis, and ferroptosis.[1][4][5][6][7]

Understanding the dynamics of sodium influx induced by Necrocide-1 is crucial for elucidating
the mechanism of NECSO and for the development of novel therapeutics targeting this
pathway. These application notes provide detailed protocols for measuring intracellular sodium
concentration changes in response to Necrocide-1 treatment using fluorescent sodium
indicators and whole-cell patch-clamp techniques.
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Key Concepts and Data

Parameter Value/Description Reference

_ Transient Receptor Potential
Necrocide-1 Target _ [1][3]
Melastatin 4 (TRPM4)

] ] Selective TRPM4 agonist,
Mechanism of Action ) ) [1][2]
induces Na* influx

Necrosis by Sodium Overload

Resulting Cell Death [2][3]
(NECSO)
ECso for human TRPM4 306.3 nM [1]
) o Activates human TRPM4, not
Species Specificity [1][8]
mouse TRPM4

Membrane depolarization, K+
Downstream Events efflux, cell edema, ROS [1]

production

) Calreticulin exposure, ATP
Immunogenic Hallmarks ) [1][5]
secretion, HMGB1 release

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the signaling pathway of Necrocide-1-induced sodium influx
and the general experimental workflow for its measurement.
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Necrocide-1 signaling pathway leading to NECSO.
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Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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